Cas no 103030-08-6 (3-Methyl-6-nitrocoumarin)

• Product Name: 3-Methyl-6-nitrocoumarin
• CAS No: 103030-08-6
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 125408
• PubChem ID: 2736912
• Update Time: 2025-08-04

3-Methyl-6-nitrocoumarin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-methyl-6-nitro-
• 3-methyl-6-nitrochromen-2-one
• 3-METHYL-6-NITROCOUMARIN
• 2-methyl-6nitro-4H-chromen-4-one
• 2-Methyl-6-nitro-chromen-4-on
• 2-methyl-6-nitro-chromen-4-one
• 2-methyl-6-nitrochromone
• 4H-1-Benzopyran-4-one,2-methyl-6-nitro
• 6-nitro-2-methyl chromone
• FT-0642515
• 2-Methyl-6-nitro-4H-1-benzopyran-4-one
• 95532-74-4
• AKOS015841898
• CS-0335885
• 103030-08-6
• MFCD01941323
• DTXSID70371698
• 3-methyl-6-nitro-2H-chromen-2-one
• SY308545
• 3-Methyl-6-nitrocoumarin

• Inchi： 1S/C10H7NO4/c1-6-4-7-5-8(11(13)14)2-3-9(7)15-10(6)12/h2-5H,1H3
• InChI Key： PWANMOIIIMORBV-UHFFFAOYSA-N
• SMILES： O1C(C(C)=CC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 205.03800
• Monoisotopic Mass: 205.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.396
• Melting Point: 220-222
• Boiling Point: 391.9°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.611
• PSA: 76.03000
• LogP: 2.53280

3-Methyl-6-nitrocoumarin Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：